Cas no 35245-93-3 (1H-Indol-4-amine, N-(phenylmethyl)-)
1H-Indol-4-amine, N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indol-4-amine, N-(phenylmethyl)-
- Benzyl-(1H-indol-4-yl)-amine
-
- Inchi: 1S/C15H14N2/c1-2-5-12(6-3-1)11-17-15-8-4-7-14-13(15)9-10-16-14/h1-10,16-17H,11H2
- InChI Key: AOOQLCKCCFATCX-UHFFFAOYSA-N
- SMILES: N1C2=C(C(NCC3=CC=CC=C3)=CC=C2)C=C1
1H-Indol-4-amine, N-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1293628-50mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 50mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293628-100mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293628-250mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 250mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293628-50mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 50mg |
$240 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293628-250mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 250mg |
$555 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293628-100mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 100mg |
$340 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293628-50mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 50mg |
$240 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1293628-100mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 100mg |
$340 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1293628-250mg |
Benzyl-(1H-indol-4-yl)-amine |
35245-93-3 | 95% | 250mg |
$555 | 2025-02-20 |
1H-Indol-4-amine, N-(phenylmethyl)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1H-Indol-4-amine, N-(phenylmethyl)-
Comprehensive Guide to 1H-Indol-4-amine, N-(phenylmethyl)- (CAS No. 35245-93-3): Properties, Applications, and Market Insights
1H-Indol-4-amine, N-(phenylmethyl)- (CAS No. 35245-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is structurally characterized by an amine group at the 4-position of the indole ring, further substituted with a benzyl group. Its unique molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.
The growing interest in 1H-Indol-4-amine derivatives aligns with recent trends in targeted drug design and small molecule therapeutics. Researchers are increasingly exploring its potential in modulating enzyme activity and receptor binding, especially in neurological and oncological applications. The compound's structural versatility allows for various modifications, making it a promising scaffold for medicinal chemistry applications.
From a chemical perspective, N-(phenylmethyl)-1H-indol-4-amine exhibits several noteworthy properties. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Its aromatic indole core contributes to stability while the basic amine functionality enables diverse chemical transformations. These characteristics have made it particularly valuable in heterocyclic chemistry and pharmaceutical synthesis.
The applications of CAS 35245-93-3 extend across multiple research domains. In drug discovery, it serves as a key building block for compounds targeting serotonin receptors and kinase inhibitors. The benzyl-substituted indole amine structure is frequently incorporated into molecules designed for central nervous system activity. Additionally, its derivatives show promise in fluorescence labeling applications due to the inherent photophysical properties of the indole moiety.
Recent market analysis indicates growing demand for 1H-Indol-4-amine intermediates in the pharmaceutical sector. The compound's relevance has increased with the rise of personalized medicine approaches and small molecule drug development. Suppliers report particular interest from research institutions working on neurodegenerative disease therapies and cancer treatment candidates. This aligns with current healthcare priorities and funding trends in biomedical research.
Quality considerations for N-(phenylmethyl)-1H-indol-4-amine are crucial for research applications. Reputable suppliers typically provide material with high purity grades (≥98%) and comprehensive analytical characterization, including HPLC, NMR, and mass spectrometry data. Proper storage conditions (typically under inert atmosphere at low temperatures) help maintain the compound's stability over extended periods.
The synthesis of 35245-93-3 involves multi-step organic transformations, often starting from 4-nitroindole or related precursors. Recent methodological advances have improved yields and reduced environmental impact through green chemistry approaches. These developments address growing concerns about sustainable synthesis in the chemical industry while meeting the increasing demand for this valuable intermediate.
From a regulatory perspective, 1H-Indol-4-amine, N-(phenylmethyl)- is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should consult local regulations regarding chemical safety and handling procedures. Proper personal protective equipment and ventilation are recommended when working with this compound in solid or solution form.
Future prospects for CAS No. 35245-93-3 appear promising, particularly in light of ongoing research into indole-based therapeutics. The compound's versatility positions it well for emerging applications in bioconjugation, materials science, and chemical biology. As synthetic methodologies continue to advance, we can anticipate broader accessibility and novel applications for this important chemical building block.
For researchers seeking detailed technical information about N-(phenylmethyl)-1H-indol-4-amine, comprehensive resources are available through scientific literature and specialized chemical databases. Recent publications have explored its use in structure-activity relationship studies and as a precursor for complex heterocycles. These applications underscore the compound's ongoing relevance in modern chemical research and development.
35245-93-3 (1H-Indol-4-amine, N-(phenylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)